Cas no 2246800-30-4 ((7-Fluoro-1-benzofuran-2-yl)boronic acid)
(7-Fluoro-1-benzofuran-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (7-Fluoro-1-benzofuran-2-yl)boronic acid
- Z1742195751
- Boronic acid, B-(7-fluoro-2-benzofuranyl)-
-
- Inchi: 1S/C8H6BFO3/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4,11-12H
- InChI Key: DAWCSQPYOXXIGQ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C=C(B(O)O)OC=21
Computed Properties
- Exact Mass: 180.0394024 g/mol
- Monoisotopic Mass: 180.0394024 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 179.94
- Topological Polar Surface Area: 53.6
(7-Fluoro-1-benzofuran-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4450118-0.05g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 0.05g |
$285.0 | 2025-03-15 | |
| Enamine | EN300-4450118-0.1g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 0.1g |
$426.0 | 2025-03-15 | |
| Enamine | EN300-4450118-0.25g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 0.25g |
$607.0 | 2025-03-15 | |
| Enamine | EN300-4450118-0.5g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 0.5g |
$959.0 | 2025-03-15 | |
| Enamine | EN300-4450118-1.0g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 1.0g |
$1229.0 | 2025-03-15 | |
| Enamine | EN300-4450118-2.5g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 2.5g |
$2408.0 | 2025-03-15 | |
| Enamine | EN300-4450118-5.0g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 5.0g |
$3562.0 | 2025-03-15 | |
| Enamine | EN300-4450118-10.0g |
(7-fluoro-1-benzofuran-2-yl)boronic acid |
2246800-30-4 | 95.0% | 10.0g |
$5283.0 | 2025-03-15 | |
| 1PlusChem | 1P028QJH-50mg |
(7-fluoro-1-benzofuran-2-yl)boronicacid |
2246800-30-4 | 95% | 50mg |
$402.00 | 2024-05-25 | |
| 1PlusChem | 1P028QJH-100mg |
(7-fluoro-1-benzofuran-2-yl)boronicacid |
2246800-30-4 | 95% | 100mg |
$589.00 | 2024-05-25 |
(7-Fluoro-1-benzofuran-2-yl)boronic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on (7-Fluoro-1-benzofuran-2-yl)boronic acid
Comprehensive Guide to (7-Fluoro-1-benzofuran-2-yl)boronic acid (CAS No. 2246800-30-4): Properties, Applications, and Market Insights
(7-Fluoro-1-benzofuran-2-yl)boronic acid (CAS No. 2246800-30-4) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzofuran boronic acids, which are widely used as intermediates in organic synthesis and drug development. The presence of a fluoro substituent at the 7-position enhances its reactivity and makes it particularly valuable for cross-coupling reactions.
The molecular structure of (7-Fluoro-1-benzofuran-2-yl)boronic acid features a benzofuran core with a boronic acid functional group at the 2-position. This unique combination allows the compound to participate in various Suzuki-Miyaura coupling reactions, which are fundamental in creating carbon-carbon bonds for complex organic molecules. Researchers have found this compound especially useful in developing fluorinated pharmaceutical intermediates, as the fluorine atom can significantly alter the biological activity and metabolic stability of drug candidates.
Recent studies highlight the growing importance of fluorinated boronic acids in medicinal chemistry. The 7-fluoro substitution in this particular derivative offers advantages in drug design, including improved membrane permeability and enhanced binding affinity to biological targets. Pharmaceutical companies are increasingly exploring (7-Fluoro-1-benzofuran-2-yl)boronic acid as a building block for potential kinase inhibitors and anticancer agents, aligning with current trends in personalized medicine and targeted therapies.
In materials science, (7-Fluoro-1-benzofuran-2-yl)boronic acid has shown promise in the development of organic electronic materials. The benzofuran moiety contributes to electron delocalization, while the boronic acid group enables precise molecular engineering through covalent bonding. This dual functionality makes the compound valuable for creating advanced materials with applications in OLED technology and organic photovoltaics, addressing the growing demand for sustainable energy solutions.
The synthesis and handling of (7-Fluoro-1-benzofuran-2-yl)boronic acid require specialized knowledge in organoboron chemistry. Proper storage conditions typically involve protection from moisture and oxygen to maintain the integrity of the boronic acid functionality. Researchers working with this compound often seek information about its solubility profile, stability under various conditions, and compatibility with different coupling partners - all crucial factors for successful application in synthetic protocols.
Market analysis indicates steady growth in demand for fluorinated benzofuran derivatives, driven by their expanding applications in drug discovery and materials science. The unique properties of (7-Fluoro-1-benzofuran-2-yl)boronic acid position it as a valuable compound for researchers exploring structure-activity relationships in medicinal chemistry or developing novel functional materials. Suppliers and manufacturers are responding to this demand by improving synthetic routes and scaling up production while maintaining high purity standards.
Quality control is paramount when working with (7-Fluoro-1-benzofuran-2-yl)boronic acid, as impurities can significantly affect its performance in sensitive applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the identity and purity of this compound. Researchers frequently inquire about spectroscopic data interpretation and analytical method development for this specific boronic acid derivative.
The future outlook for (7-Fluoro-1-benzofuran-2-yl)boronic acid appears promising, with potential applications emerging in bioconjugation chemistry and diagnostic probe development. As the scientific community continues to explore the unique properties of fluorinated heterocyclic boronic acids, this compound is likely to find even broader utility in both academic research and industrial applications. Its versatility in molecular design and functional group transformations makes it a valuable tool for chemists working at the forefront of synthetic and medicinal chemistry.
2246800-30-4 ((7-Fluoro-1-benzofuran-2-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)